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Compound of Interest

Bis(o-cresyl) p-Cresyl Phosphate-
d7

cat. No.: B15599793

Compound Name:

A Technical Guide to the Chemical Properties of Bis(o-cresyl) p-Cresyl Phosphate-d7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of
Bis(o-cresyl) p-Cresyl Phosphate-d7. The information is curated for researchers, scientists,
and professionals in drug development who require detailed chemical data and an
understanding of its analytical context.

Core Chemical Properties

Bis(o-cresyl) p-Cresyl Phosphate-d7 is a deuterated stable isotope-labeled analog of a
specific isomer of tricresyl phosphate (TCP). Stable isotope-labeled compounds are invaluable
in analytical chemistry, particularly in mass spectrometry-based methods, for use as internal
standards to achieve accurate quantification.

The quantitative chemical properties of Bis(o-cresyl) p-Cresyl Phosphate-d7 are summarized
in the table below for easy reference.
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Property Value
Phosphoric Acid Bis(2-methylphenyl) 4-
Synonyms
Methylphenyl Ester-d7
Molecular Formula C21D7H1404P
Molecular Weight 375.406 g/mol
Unlabelled CAS Number 77342-19-9
Physical Form Neat

[2H]c1c([2H])e(C([2H])([2H])
SMILES [2H])c([2H])c([2H])c1OP(=0)
(OclcceeclC)OclcecceclC

INChl=1S/C21H2104P/c1-16-12-14-19(15-13-
16)23-26(22,24-20-10-6-4-8-17(20)2)25-21-11-

InChl
7-5-9-18(21)3/h4-15H,1-
3H3/i1D3,12D,13D,14D,15D

InChlKey JNTXWMBTWZTKRP-BAHIHEAASA-N

Applications in Research

The primary application of Bis(o-cresyl) p-Cresyl Phosphate-d7 is as a labeled internal
standard for the quantification of Bis(o-cresyl) p-Cresyl Phosphate and other tricresyl
phosphate (TCP) isomers. TCPs are utilized as anti-wear additives in aircraft turbine engine
oils and as flame retardants and plasticizers in various materials.[1] Concerns about the toxicity
of certain TCP isomers, particularly those containing ortho-cresyl groups, have necessitated
precise analytical methods to monitor their presence in various environmental and biological
matrices.[1][2]

The use of a deuterated standard like Bis(o-cresyl) p-Cresyl Phosphate-d7 allows for the
correction of matrix effects and variations in sample preparation and instrument response,
leading to highly accurate and reliable quantification of the target analyte.
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Caption: Relationship between TCP, its isomer, and the deuterated standard.

Experimental Protocols

While the specific synthesis protocol for the deuterated compound is proprietary, the general
synthesis of tricresyl phosphates involves the reaction of cresols with a phosphorylating agent
like phosphorus oxychloride.[3] For the synthesis of Bis(o-cresyl) p-Cresyl Phosphate-d7,
deuterated p-cresol would be used as a starting material.

The analysis of tricresyl phosphate isomers is typically performed using gas chromatography
coupled with mass spectrometry (GC-MS).[1][2] A general protocol for such an analysis is
outlined below.

General Protocol for the Analysis of TCP Isomers by GC-
MS

This protocol provides a general framework. Specific parameters such as temperatures, ramp
rates, and volumes should be optimized for the specific instrument and matrix being analyzed.

e Sample Preparation:
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o The sample (e.g., engine oil, environmental sample extract) is accurately weighed or
measured.

o A known amount of the internal standard, Bis(o-cresyl) p-Cresyl Phosphate-d7, is added
to the sample.

o The sample is extracted with a suitable organic solvent (e.g., hexane, toluene).

o The extract may require cleanup steps, such as solid-phase extraction (SPE), to remove
interfering matrix components.

o The final extract is concentrated or diluted to an appropriate volume for GC-MS analysis.

e GC-MS Analysis:

o Gas Chromatograph (GC) Conditions:

Injector: Split/splitless or PTV, operated at a high temperature (e.g., 280°C) to ensure
vaporization.

» Carrier Gas: Helium or Hydrogen at a constant flow rate.

= Column: A capillary column suitable for the separation of semi-volatile organic
compounds, such as a DB-5ms or equivalent.

» Oven Temperature Program: A temperature gradient is used to separate the TCP
isomers. An example program could be:

» [nitial temperature: 100°C, hold for 1 minute.
= Ramp to 300°C at 10°C/minute.
» Hold at 300°C for 5 minutes.

o Mass Spectrometer (MS) Conditions:

» |onization Mode: Electron lonization (EIl) at 70 eV.
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= Acquisition Mode: Selected lon Monitoring (SIM) for high sensitivity and specificity.
Characteristic ions for the analyte and the deuterated internal standard are monitored.

» Transfer Line Temperature: Maintained at a temperature (e.g., 290°C) to prevent
condensation of the analytes.

o Data Analysis:

o The peaks corresponding to the unlabelled analyte and the deuterated internal standard
are identified based on their retention times and characteristic ions.

o A calibration curve is generated by analyzing standards containing known concentrations
of the analyte and a fixed concentration of the internal standard.

o The concentration of the analyte in the sample is calculated based on the ratio of the peak
area of the analyte to the peak area of the internal standard and the calibration curve.

Sample Preparation GC-MS Analysis Data Processing
Concentration/ B
sample Collection Spike with d7-Standard [—#| Solvent Extraction SPE Cleanup Dittion Injection GC Separation [—#{ MS Detection (SIM) Peak Integration Calibration Curve Quantification
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Caption: General workflow for TCP isomer analysis using GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties"]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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